Cas no 477848-63-8 (2H-Imidazol-2-one, 1,3-dihydro-1-(4-methylphenyl)-4-(phenylsulfonyl)-)

• Product Name: 2H-Imidazol-2-one, 1,3-dihydro-1-(4-methylphenyl)-4-(phenylsulfonyl)-
• CAS No: 477848-63-8
• MF: C₁₆H₁₄N₂O₃S
• MW: 314.358962535858
• MDL: MFCD02571850
• CID: 3995457
• PubChem ID: 1482650
• Update Time: 2025-10-29

2H-Imidazol-2-one, 1,3-dihydro-1-(4-methylphenyl)-4-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazol-2-one, 1,3-dihydro-1-(4-methylphenyl)-4-(phenylsulfonyl)-
• 1-(4-METHYLPHENYL)-4-(PHENYLSULFONYL)-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE
• 4-(benzenesulfonyl)-1-(4-methylphenyl)-2,3-dihydro-1H-imidazol-2-one
• 5-(benzenesulfonyl)-3-(4-methylphenyl)-1H-imidazol-2-one
• MFCD02571850
• AKOS005076031
• 10R-0229
• 477848-63-8
• Oprea1_085727

• MDL： MFCD02571850
• Inchi： 1S/C16H14N2O3S/c1-12-7-9-13(10-8-12)18-11-15(17-16(18)19)22(20,21)14-5-3-2-4-6-14/h2-11H,1H3,(H,17,19)
• InChI Key： IKLNZCAXOZXCHP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN(C(N1)=O)C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 314.073
• Monoisotopic Mass: 314.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.9Ų

Additional information on 2H-Imidazol-2-one, 1,3-dihydro-1-(4-methylphenyl)-4-(phenylsulfonyl)-

Comprehensive Overview of 2H-Imidazol-2-one, 1,3-dihydro-1-(4-methylphenyl)-4-(phenylsulfonyl)- (CAS No. 477848-63-8)

The compound 2H-Imidazol-2-one, 1,3-dihydro-1-(4-methylphenyl)-4-(phenylsulfonyl)- (CAS No. 477848-63-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of an imidazol-2-one core, substituted with a 4-methylphenyl group at the 1-position and a phenylsulfonyl moiety at the 4-position. This combination of functional groups makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Researchers are increasingly exploring its potential applications due to its versatile reactivity and stability under various conditions.

In recent years, the demand for sulfonyl-containing compounds like 2H-Imidazol-2-one, 1,3-dihydro-1-(4-methylphenyl)-4-(phenylsulfonyl)- has surged, driven by their utility in drug discovery and agrochemical development. The phenylsulfonyl group, in particular, is known for its electron-withdrawing properties, which can enhance the biological activity of molecules. This compound’s CAS No. 477848-63-8 serves as a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documentation.

One of the trending topics in organic chemistry is the design of heterocyclic compounds with improved bioavailability and selectivity. The imidazol-2-one scaffold in this molecule is a prime example, as it is frequently employed in the synthesis of bioactive agents. Questions like "What are the synthetic routes for 2H-Imidazol-2-one derivatives?" or "How does the phenylsulfonyl group influence molecular properties?" are commonly searched in academic and industrial circles. These queries reflect the growing curiosity about the compound’s structural-activity relationships.

From a synthetic perspective, 2H-Imidazol-2-one, 1,3-dihydro-1-(4-methylphenyl)-4-(phenylsulfonyl)- can be prepared through multi-step reactions involving condensation, cyclization, and sulfonylation. The choice of catalysts and solvents plays a pivotal role in optimizing yield and purity. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly methodologies for its production, aligning with global sustainability goals.

The compound’s physicochemical properties, such as solubility, melting point, and stability, are critical for its practical applications. For instance, its sulfonyl group contributes to moderate polarity, making it suitable for formulations requiring balanced hydrophilicity and lipophilicity. These characteristics are particularly relevant in the development of pharmaceutical intermediates and specialty chemicals, where precise control over molecular interactions is essential.

In the context of drug discovery, 2H-Imidazol-2-one, 1,3-dihydro-1-(4-methylphenyl)-4-(phenylsulfonyl)- has been investigated for its potential as a scaffold in kinase inhibitors and antimicrobial agents. The 4-methylphenyl substitution adds steric bulk, which can be tailored to modulate binding affinity to biological targets. Such modifications are often discussed in forums and publications focusing on structure-based drug design.

Another area of interest is the compound’s role in material science. Its aromatic and heterocyclic components lend themselves to applications in organic electronics, such as OLEDs (organic light-emitting diodes) and conductive polymers. Researchers are examining how the phenylsulfonyl group affects electron transport properties, a topic frequently searched in conjunction with "advanced organic materials."

Regulatory and safety aspects of CAS No. 477848-63-8 are also pertinent to industrial users. While the compound is not classified as hazardous under standard guidelines, proper handling protocols are recommended to ensure workplace safety. Documentation such as SDS (Safety Data Sheets) and technical data sheets are essential resources for compliance and risk assessment.

In summary, 2H-Imidazol-2-one, 1,3-dihydro-1-(4-methylphenyl)-4-(phenylsulfonyl)- represents a multifaceted compound with broad applicability across scientific disciplines. Its structural features, synthetic accessibility, and functional versatility make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical solutions and cutting-edge applications.